Cas no 1805935-36-7 (3-Bromo-5-(difluoromethyl)-6-methylpyridine-2-acetonitrile)

• Product Name: 3-Bromo-5-(difluoromethyl)-6-methylpyridine-2-acetonitrile
• CAS No: 1805935-36-7
• MF: C₉H₇BrF₂N₂
• MW: 261.066087961197
• CID: 4863869
• Update Time: 2025-06-08

3-Bromo-5-(difluoromethyl)-6-methylpyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(difluoromethyl)-6-methylpyridine-2-acetonitrile

• Inchi： 1S/C9H7BrF2N2/c1-5-6(9(11)12)4-7(10)8(14-5)2-3-13/h4,9H,2H2,1H3
• InChI Key： AVJVZFUCARTJOZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)C(C)=NC=1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7

Additional information on 3-Bromo-5-(difluoromethyl)-6-methylpyridine-2-acetonitrile

Professional Introduction to 3-Bromo-5-(difluoromethyl)-6-methylpyridine-2-acetonitrile (CAS No. 1805935-36-7)

3-Bromo-5-(difluoromethyl)-6-methylpyridine-2-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound, identified by its CAS number 1805935-36-7, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their role in medicinal chemistry. The presence of multiple functional groups, including a bromo substituent, a difluoromethyl group, and an acetonitrile moiety, makes this molecule a versatile intermediate for synthesizing various bioactive molecules.

The structural configuration of 3-Bromo-5-(difluoromethyl)-6-methylpyridine-2-acetonitrile imparts distinct chemical characteristics that make it valuable in synthetic chemistry. The bromo group at the 3-position provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are commonly employed in the construction of complex molecular frameworks. Additionally, the difluoromethyl group at the 5-position enhances the lipophilicity and metabolic stability of derived compounds, making them more suitable for biological activity. The acetonitrile group at the 2-position serves as a handle for further derivatization, allowing chemists to introduce additional functionalities or modify existing ones.

In recent years, there has been a growing interest in developing novel therapeutic agents based on pyridine derivatives due to their demonstrated efficacy in targeting various biological pathways. 3-Bromo-5-(difluoromethyl)-6-methylpyridine-2-acetonitrile has been explored as a key intermediate in the synthesis of small-molecule inhibitors for diseases such as cancer, inflammation, and infectious disorders. For instance, researchers have utilized this compound to develop kinase inhibitors, which play a crucial role in cancer therapy by disrupting aberrant signaling pathways. The bromo and difluoromethyl groups facilitate the introduction of additional pharmacophores that can enhance binding affinity and selectivity to target proteins.

The acetonitrile moiety in 3-Bromo-5-(difluoromethyl)-6-methylpyridine-2-acetonitrile also contributes to its utility in drug design. Acetonitrile-based compounds often exhibit improved solubility and bioavailability, which are critical factors for pharmaceutical development. Furthermore, the presence of electron-withdrawing groups such as the difluoromethyl moiety can modulate the electronic properties of the molecule, influencing its interactions with biological targets. This flexibility allows chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of derived compounds.

Recent advancements in computational chemistry have further enhanced the understanding of how 3-Bromo-5-(difluoromethyl)-6-methylpyridine-2-acetonitrile can be utilized in drug discovery. Molecular modeling studies have revealed that modifications at the 3-position and 5-position can significantly impact binding affinity to protein targets. These insights have guided the design of novel analogs with improved therapeutic potential. Additionally, high-throughput screening (HTS) techniques have been employed to identify derivatives of this compound that exhibit potent activity against disease-causing pathogens.

The agrochemical sector has also recognized the potential of 3-Bromo-5-(difluoromethyl)-6-methylpyridine-2-acetonitrile as a building block for developing novel pesticides and herbicides. Pyridine derivatives are known for their efficacy in protecting crops from pests and diseases while maintaining environmental safety. The unique combination of functional groups in this compound allows for the synthesis of molecules that can interact with biological systems in novel ways, potentially leading to more effective and sustainable agricultural solutions.

In conclusion, 3-Bromo-5-(difluoromethyl)-6-methylpyridine-2-acetonitrile (CAS No. 1805935-36-7) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its structural features enable diverse synthetic applications, making it a valuable intermediate for developing bioactive molecules targeting various diseases. As research continues to uncover new applications and methodologies for this compound, its importance in advancing chemical biology and drug discovery is likely to grow even further.